Cas no 851782-94-0 (N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 851782-94-0
• MF: C₁₈H₂₀N₄O₆S₂
• MW: 452.504601478577
• CID: 5990510
• PubChem ID: 3488457
• Update Time: 2025-07-09

N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• N-(3-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide
• Ethanesulfonamide, N-[3-[4,5-dihydro-1-(methylsulfonyl)-5-(3-nitrophenyl)-1H-pyrazol-3-yl]phenyl]-
• 851782-94-0
• N-[3-[2-methylsulfonyl-3-(3-nitrophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• N-{3-[1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}ethane-1-sulfonamide
• AKOS024588297
• F0622-0275

• Inchi： 1S/C18H20N4O6S2/c1-3-30(27,28)20-15-8-4-6-13(10-15)17-12-18(21(19-17)29(2,25)26)14-7-5-9-16(11-14)22(23)24/h4-11,18,20H,3,12H2,1-2H3
• InChI Key： VQGMHSHUHVDSJC-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=CC(C2CC(C3=CC=CC([N+]([O-])=O)=C3)N(S(C)(=O)=O)N=2)=C1)(=O)=O)C

Computed Properties

• Exact Mass: 452.08242672g/mol
• Monoisotopic Mass: 452.08242672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 639.8±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Introduction to N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS No. 851782-94-0)

N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 851782-94-0, represents a unique molecular architecture that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide features a complex arrangement of functional groups, including a pyrazole ring, a nitro-substituted phenyl group, and a methanesulfonyl moiety. These structural components contribute to its potential biological activity by interacting with various target proteins and enzymes. The pyrazole ring, in particular, is well-known for its role in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the nitro group and the methanesulfonyl moiety may play crucial roles in mediating interactions with specific enzymes involved in inflammatory pathways. This has opened up new avenues for investigating the compound's potential as an anti-inflammatory agent.

In addition to its structural complexity, N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide exhibits interesting physicochemical properties that make it suitable for formulation and delivery. The sulfonamide group, for instance, enhances water solubility, which is a critical factor for oral bioavailability and intravenous administration. These properties are particularly relevant in the context of developing novel therapeutics that require efficient delivery systems.

The compound's potential therapeutic applications have been further explored through preclinical studies. Research indicates that it may possess inhibitory activity against certain kinases and proteases that are implicated in cancer progression. The pyrazole ring's ability to interact with ATP-binding pockets in these enzymes suggests that it could serve as a scaffold for developing kinase inhibitors. Such inhibitors are of great interest in oncology due to their ability to disrupt signaling pathways that drive tumor growth.

Moreover, the nitro group in the phenyl ring adds another layer of complexity to the compound's biological profile. Nitroaromatic compounds have been extensively studied for their antimicrobial and antitumor properties. The electronic effects of the nitro group can influence the compound's reactivity and binding interactions, making it a versatile tool for drug design. Recent studies have shown that nitro-substituted compounds can undergo bioactivation, converting into reactive species that exert cytotoxic effects on cancer cells.

The methanesulfonyl group is another key feature of N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide that contributes to its pharmacological potential. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The methanesulfonyl moiety enhances the lipophilicity of the molecule while maintaining solubility, which is advantageous for membrane permeability and target interaction.

Recent research has also highlighted the importance of structure-based drug design in optimizing the pharmacokinetic properties of this compound. By leveraging high-throughput screening and virtual screening techniques, researchers have identified derivatives of N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide with improved potency and selectivity. These findings underscore the value of computational methods in accelerating the drug discovery process.

The synthesis of N-{3-1-methanesulfonyl-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-y] phenyl} ethane - 1 - sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for preclinical and clinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex pyrazole core of the molecule.

In conclusion, N-{3 - 1 - methanesulfonyl - 5 - ( 3 - nitrophcnny] phenyi} ethane - 1 - sulfonarnide (CAS No. 851782 - 94 - 0) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile through structural modifications and computational modeling.